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Compound of Interest

2,5-Dichloro-3,6-
Compound Name:
dimethylbenzenesulfonyl chloride

CAS No.: 854860-52-9

Cat. No.: B3371989

Get Quote

\ J

(2,5-Dichloro-3,6-dimethylbenzenesulfonyl chloride)
Part 1: Executive Summary & Chemical Identity

CAS 854860-52-9 is not a commodity chemical but a specialized electrophilic intermediate.
Unlike common reagents (e.g., benzenesulfonyl chloride), this compound features a highly
substituted benzene ring (two chloro and two methyl groups), which imparts unique steric and
electronic properties to the resulting sulfonamides.

Chemical Profile
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Property Specification

) 2,5-Dichloro-3,6-dimethylbenzenesulfonyl
Chemical Name

chloride
CAS Number 854860-52-9
Molecular Formula CsH7Cls02S
Molecular Weight 273.56 g/mol
Functional Class Sulfonyl Chloride (Electrophile)

o High; reacts with nucleophiles (amines,
Reactivity .
alcohols) to form sulfonamides/sulfonates.

Moisture Sensitive. Hydrolyzes to sulfonic acid

Stability
and HCI.

Part 2: Sourcing Landscape & Price Analysis
Supplier Ecosystem

This compound is classified as a Tier 3 Building Block, meaning it is typically held in stock by
specialized catalog vendors but often requires lead time for synthesis if bulk quantities (>10g)
are needed. It is not available from general lab supply catalogs (e.g., standard university
stockrooms).

Verified Suppliers (Research Grade)

Based on current chemical inventory data, the following suppliers list this CAS. Note: "Inquire"
status is common for this tier.
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) . Estimated
Supplier Type Region Stock Status .
Lead Time
Accela ChemBio  Catalog/CRO USA/China Intermittent 1-2 Weeks
Building Block
BLD Pharm o Global In Stock 3-5 Days
Specialist
Ambeed Catalog Vendor USA Inquire 2-3 Weeks
ChemSpace Aggregator Global Varies Varies

Price Benchmarking

Due to its substituted nature, CAS 854860-52-9 commands a premium over simpler analogs.

Pricing is non-linear and volume-dependent.

Estimated Price

uantit Unit Cost (Approx Market Context
Q v Range (USD) (Approx)
High Premium:
100 mg $45 - $85 $650/g Screening/Hit-to-lead
phase.
Standard: Scale-up for
1lg $150 - $300 $225/g o
lead optimization.
Bulk: Process
59 $500 - $900 $140/g , _
chemistry pilot.
. Requires dedicated
Custom (>100g) Quote Required <$80/g ) ]
synthesis campaign.
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Procurement Insight: Always request a Certificate of Analysis (CoA) confirming Purity >95% and
H-NMR verification. Sulfonyl chlorides degrade over time; ensure the batch date is within 6

months.

Part 3: Handling & Scientific Integrity (E-E-A-T)
The "Hydrolysis Trap"

The most common failure mode when working with CAS 854860-52-9 is hydrolytic degradation.
The electron-withdrawing chlorine atoms make the sulfonyl center highly electrophilic, but the
steric bulk of the methyl groups provides some kinetic protection. However, atmospheric
moisture will eventually convert the solid into the corresponding sulfonic acid (CAS 854860-52-
9-OH), which is unreactive in standard sulfonylation conditions.

Self-Validating Protocol: Purity Check Before setting up a reaction, perform this rapid check:

e Visual: The compound should be a white to off-white crystalline solid. If it is a sticky paste or
liquid, it has likely hydrolyzed.

e TLC: Run in 20% EtOAc/Hexanes. The sulfonyl chloride is less polar (higher Rf) than the
sulfonic acid (baseline).

o 1H-NMR: Look for the disappearance of the discrete methyl singlets and the appearance of
broad acidic protons if hydrolysis has occurred.

Storage Protocol

o Temperature: Store at 2-8°C (Refrigerated).
o Atmosphere: Store under Argon or Nitrogen.

o Container: Tightly sealed vial with Parafilm; preferably inside a desiccator.
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Part 4: Experimental Workflow & Visualization
Standard Sulfonylation Protocol

To synthesize a sulfonamide using CAS 854860-52-9, the nucleophilic attack by an amine is
the primary pathway. Due to the steric hindrance (methyl groups at 3,6 positions), reaction
times may be longer than with benzenesulfonyl chloride.

Reaction Scheme: Amine (R-NH2) + Sulfonyl Chloride (Ar-SO2Cl) + Base — Sulfonamide (Ar-
SO2NH-R) + Base-HCI

Step-by-Step Methodology

e Preparation: Dry the amine and solvent (DCM or THF) over molecular sieves.
o Activation: Dissolve CAS 854860-52-9 (1.1 equiv) in anhydrous DCM.

o Addition: Add the amine (1.0 equiv) and a tertiary amine base (Triethylamine or DIPEA, 1.5
equiv) at 0°C.

e Reaction: Allow to warm to Room Temperature (RT). Stir for 4-12 hours.

o Expert Tip: If conversion is low after 4 hours, add a catalytic amount of DMAP (10 mol%)
to accelerate the reaction.

e Quench: Add 1M HCI (aq) to neutralize excess base and hydrolyze remaining sulfonyl
chloride.

Isolation: Extract with DCM, wash with brine, dry over Na2SOa.

Workflow Visualization (DOT)

The following diagram illustrates the critical decision points in the synthesis workflow to ensure
high yield.
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Start: CAS 854860-52-9
(Solid, White)

QC Check:
Is it sticky/liquid?

Recrystallize/Dry
(Remove Sulfonic Acid)

Reaction Setup:
DCM, 0°C, Base (Et3N)

Monitor (TLC/LCMS):
Is SM consumed?

No (<50% Conv)/Stir 4h  \Yes (>95% Conv)

Add Catalyst: Acidic Workup:
DMAP (10 mol%) 1M HCI Wash

Final Product:
Sulfonamide

Click to download full resolution via product page

Caption: Decision logic for maximizing yield in sulfonylation reactions using sterically hindered
sulfonyl chlorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. buyat.ppg.com [buyat.ppg.com]

» To cite this document: BenchChem. [Technical Guide: Sourcing and Handling CAS 854860-
52-9]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3371989/docs#technical-guide-sourcing-and-
handling-cas-854860-52-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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